molecular formula C9H4Cl2O2S B8437605 6,7-Dichloro-2-formyl-5-hydroxybenzo[b]thiophene

6,7-Dichloro-2-formyl-5-hydroxybenzo[b]thiophene

Cat. No.: B8437605
M. Wt: 247.10 g/mol
InChI Key: SIBBHWNTLLWMSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6,7-Dichloro-2-formyl-5-hydroxybenzo[b]thiophene is a useful research compound. Its molecular formula is C9H4Cl2O2S and its molecular weight is 247.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H4Cl2O2S

Molecular Weight

247.10 g/mol

IUPAC Name

6,7-dichloro-5-hydroxy-1-benzothiophene-2-carbaldehyde

InChI

InChI=1S/C9H4Cl2O2S/c10-7-6(13)2-4-1-5(3-12)14-9(4)8(7)11/h1-3,13H

InChI Key

SIBBHWNTLLWMSD-UHFFFAOYSA-N

Canonical SMILES

C1=C2C=C(SC2=C(C(=C1O)Cl)Cl)C=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 8.7 g of 6,7-dichloro-5-hydroxybenzo[b]thiophene in 50 ml of anhydrous tetrahydrofuran is placed in a 250 ml 3-necked flask and cooled to -25°. To the solution under nitrogen, is added dropwise 42 ml of a solution of 2.5M n-butyllithium at a rate such that the temperature did not rise above -10°. After total addition, the mixture is stirred at 0°-5° for 3 hrs. To the mixture is added 14 ml of anhydrous dimethylformamide over a period of 20 mins. The reaction mixture is allowed to warm to room temperature and stirred for 1 hr. Quenching with 400 ml of 2N hydrochloric acid, followed by extraction with ethyl acetate, gives a precipitate. Recrystallization from acetone-hexane affords 6.5 g of 6,7-dichloro-2-formyl-5-hydroxy-benzo[b]thiophene, mp 197°-198°.
Quantity
8.7 g
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reactant
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50 mL
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solution
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42 mL
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0 (± 1) mol
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14 mL
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reactant
Reaction Step Three

Synthesis routes and methods II

Procedure details

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